Cas no 61440-93-5 (1,3-Benzodioxole-5-carboxaldehyde, 6-(2-formylphenyl)-)

1,3-Benzodioxole-5-carboxaldehyde, 6-(2-formylphenyl)- structure
61440-93-5 structure
Product Name:1,3-Benzodioxole-5-carboxaldehyde, 6-(2-formylphenyl)-
CAS No:61440-93-5
MF:C15H10O4
MW:254.237504482269
CID:479346
PubChem ID:12308101
Update Time:2025-04-19

1,3-Benzodioxole-5-carboxaldehyde, 6-(2-formylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole-5-carboxaldehyde, 6-(2-formylphenyl)-
    • 6-(2-formylphenyl)-1,3-benzodioxole-5-carbaldehyde
    • 61440-93-5
    • DTXSID90487068
    • Inchi: 1S/C15H10O4/c16-7-10-3-1-2-4-12(10)13-6-15-14(18-9-19-15)5-11(13)8-17/h1-8H,9H2
    • InChI Key: LIBIHXKLEKHAKO-UHFFFAOYSA-N
    • SMILES: O1COC2C=C(C=O)C(=CC1=2)C1C=CC=CC=1C=O

Computed Properties

  • Exact Mass: 254.0579
  • Monoisotopic Mass: 254.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 52.6
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